Cas no 2172459-55-9 (6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2172459-55-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6027522
• PubChem ID: 165822519
• Update Time: 2025-06-10

6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• EN300-1525480
• 2172459-55-9
• 6-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid

• Inchi： 1S/C28H34N2O5/c31-26(32)12-2-1-7-15-29-27(33)20(16-19-13-14-19)17-30-28(34)35-18-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,19-20,25H,1-2,7,12-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GQMMXXICKLDZOJ-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Recent Advances in the Study of 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2172459-55-9)

In recent years, the compound 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2172459-55-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the cyclopropylmethyl group and the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a valuable intermediate in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex molecules has been particularly noteworthy, with applications in the development of novel antimicrobial and anticancer agents.

One of the key findings from recent research is the compound's role in modulating protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The structural flexibility of 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid allows it to mimic natural peptide sequences, making it a potent inhibitor or activator of specific PPIs.

Furthermore, the compound's stability under physiological conditions has been a subject of investigation. Studies have demonstrated that the Fmoc group provides sufficient protection against enzymatic degradation, thereby prolonging the compound's half-life in vivo. This property is particularly advantageous for its use in drug delivery systems, where sustained release and targeted action are desired.

In addition to its therapeutic potential, the compound has also been explored for its utility in diagnostic applications. Its fluorescent properties, attributed to the fluorenyl moiety, enable its use as a probe in imaging techniques. This dual functionality—therapeutic and diagnostic—positions it as a promising candidate for theranostic applications, which combine therapy and diagnostics into a single agent.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 6-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS: 2172459-55-9) represents a versatile and promising molecule in the realm of chemical biology and pharmaceuticals. Its unique structural attributes and multifunctional capabilities make it a valuable tool for drug development and diagnostic applications. Continued research and innovation will undoubtedly uncover new avenues for its use, further solidifying its importance in the field.